Cas no 2166804-09-5 (2-pentanoyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-pentanoyl-1,3-thiazole-4-carboxylic acid
• CAS No: 2166804-09-5
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 6609475
• PubChem ID: 165861224
• Update Time: 2025-08-04

2-pentanoyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-pentanoyl-1,3-thiazole-4-carboxylic acid
• EN300-1268994
• 2166804-09-5

• Inchi： 1S/C9H11NO3S/c1-2-3-4-7(11)8-10-6(5-14-8)9(12)13/h5H,2-4H2,1H3,(H,12,13)
• InChI Key： XUFNRSGAPMVXAE-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C(CCCC)=O

Computed Properties

• Exact Mass: 213.04596439g/mol
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-pentanoyl-1,3-thiazole-4-carboxylic acid

Introduction to 2-pentanoyl-1,3-thiazole-4-carboxylic acid (CAS No. 2166804-09-5)

2-pentanoyl-1,3-thiazole-4-carboxylic acid, identified by the chemical identifier CAS No. 2166804-09-5, is a compound of significant interest in the field of medicinal chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative features a thiazole core appended with a pentanoyl acyl group and a carboxylic acid functionality at the 4-position. The structural motif of this compound positions it as a versatile scaffold for exploring novel pharmacological activities, particularly in the realm of antimicrobial and anti-inflammatory applications.

The thiazole ring is a well-documented pharmacophore in drug discovery, known for its broad spectrum of biological interactions. Its presence in 2-pentanoyl-1,3-thiazole-4-carboxylic acid contributes to potential interactions with biological targets such as enzymes and receptors. The acylated amine functionality at the 1-position and the carboxylic acid at the 4-position provide additional sites for chemical modification, enabling the synthesis of derivatives with tailored biological properties. This flexibility makes the compound a valuable intermediate in medicinal chemistry campaigns aimed at developing small-molecule therapeutics.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of heterocyclic compounds like thiazole derivatives in addressing unmet medical needs. Studies have demonstrated that modifications around the thiazole core can modulate binding affinity and selectivity towards target proteins. For instance, research published in leading journals has explored analogs of 2-pentanoyl-1,3-thiazole-4-carboxylic acid as inhibitors of bacterial enzymes involved in metabolic pathways crucial for pathogen survival. These findings underscore the potential of this scaffold as a basis for novel antimicrobial agents.

The pentanoyl moiety in 2-pentanoyl-1,3-thiazole-4-carboxylic acid introduces a hydrophobic anchor that can enhance membrane permeability or interact with hydrophobic pockets of biological targets. This feature has been exploited in designing molecules with improved pharmacokinetic profiles. Additionally, the carboxylic acid group serves as a hydrogen bond acceptor, facilitating interactions with polar residues in protein active sites. Such structural attributes make this compound an attractive candidate for further exploration in drug discovery pipelines.

In vitro studies have begun to elucidate the biological activity of 2-pentanoyl-1,3-thiazole-4-carboxylic acid, revealing promising properties relevant to human health. Preliminary data suggest that this compound exhibits inhibitory effects against certain microbial pathogens, including bacteria and fungi, through mechanisms involving disruption of essential cellular processes. Furthermore, its interaction with inflammatory pathways has been investigated, indicating potential therapeutic utility in managing chronic inflammatory conditions. These preliminary findings warrant further investigation to fully harness its therapeutic potential.

The synthesis of 2-pentanoyl-1,3-thiazole-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advances in synthetic methodologies have enabled efficient construction of complex heterocyclic frameworks, including those featuring acylated thiazoles. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic acylations have been employed to introduce functional groups with precision, ensuring that the final product meets pharmaceutical-grade specifications.

The chemical stability and physicochemical properties of 2-pentanoyl-1,3-thiazole-4-carboxylic acid are critical factors influencing its suitability for pharmaceutical applications. Research has focused on optimizing storage conditions and formulation strategies to preserve activity while ensuring safety and efficacy. Comparative studies have assessed degradation profiles under various environmental conditions, providing insights into long-term stability and shelf-life predictions. These data are essential for developing robust manufacturing processes and ensuring consistent product quality.

Future directions in the study of 2-pentanoyl-1,3-thiazole-4-carboxylic acid include expanding its chemical space through library synthesis and high-throughput screening campaigns. By systematically modifying key structural elements—such as the length of the acyl chain or substituents on the thiazole ring—researchers can identify novel analogs with enhanced biological activity or improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biochemists will be crucial in translating these discoveries into tangible therapeutic benefits.

The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of promising candidates like 2-pentanoyl-1,3-thiazole-4-carboxylic acid. Predictive models trained on large datasets can forecast biological activity based on molecular structure, guiding experimental design and resource allocation. Such computational tools are particularly valuable for exploring complex chemical spaces where traditional screening methods may be inefficient or impractical.

Regulatory considerations play a significant role in advancing compounds like 2-pentanoyl-1,3-thiazole-4-carboxylic acid toward clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic intermediates meet stringent quality standards before advancing to preclinical or clinical trials. Regulatory agencies prioritize safety and efficacy data when evaluating new therapeutics derived from scaffolds such as thiazoles, emphasizing rigorous testing protocols throughout development.

The versatility of thiazole derivatives, exemplified by compounds like 2-pentanoyl-1,3-thiazole-4-carboxylic acid, continues to drive innovation across multiple therapeutic areas. Beyond antimicrobial applications, thiazole-based molecules have shown promise as antiviral agents, kinase inhibitors, and even radiopharmaceuticals used in diagnostic imaging.* This broad utility underscores why such scaffolds remain a cornerstone of medicinal chemistry research today.